Cas no 132054-38-7 (16-Epipyromesaconitine)

• Product Name: 16-Epipyromesaconitine
• CAS No: 132054-38-7
• MF: C₂₄H₃₇NO₈
• MW: 467.552488088608
• CID: 5543820
• PubChem ID: 164886422
• Update Time: 2026-03-11

16-Epipyromesaconitine Chemical and Physical Properties

Names and Identifiers

• Aconitan-15-one, 3,13,14-trihydroxy-1,6,16-trimethoxy-4-(methoxymethyl)-20-methyl-, (1α,3α,6α,14α,16α)- (9CI)
• 16-EPIPYROMESACONINE
• E87099
• 132054-38-7
• 16-Epipyromesaconitine
• (1S,2R,3S,4R,5R,6S,8S,9R,10R,13R,14R,16S,17S,18R)-4,5,14-trihydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-7-one
• CS-0648488
• HY-N11513

• Inchi： 1S/C24H37NO8/c1-25-8-22(9-30-2)11(26)6-12(31-3)24-10-7-23(29)20(28)13(10)14(16(27)21(23)33-5)15(19(24)25)17(32-4)18(22)24/h10-15,17-21,26,28-29H,6-9H2,1-5H3/t10-,11-,12?,13+,14+,15?,17?,18-,19?,20-,21-,22+,23-,24?/m1/s1
• InChI Key： ZKWNBZCZKGJWES-ZHKWCYDXSA-N
• SMILES： O(C)C1C2[C@H]3C([C@H]([C@@]4([C@@H]([C@H]3[C@@H](C4)C34C(C[C@H]([C@@](COC)(CN(C)C32)[C@H]41)O)OC)O)O)OC)=O

Computed Properties

• Exact Mass: 467.25191714g/mol
• Monoisotopic Mass: 467.25191714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 856
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 595.6±50.0 °C(Predicted)
• pka: 12.51±0.70(Predicted)

Additional information on 16-Epipyromesaconitine

Recent Advances in the Study of 16-Epipyromesaconitine (CAS: 132054-38-7): A Comprehensive Research Brief

16-Epipyromesaconitine (CAS: 132054-38-7) is a diterpenoid alkaloid derived from the Aconitum species, which has garnered significant attention in recent years due to its potential pharmacological properties. This compound, along with its structural analogs, has been the subject of extensive research aimed at elucidating its biological activities, mechanisms of action, and therapeutic applications. The present brief synthesizes the latest findings on 16-Epipyromesaconitine, focusing on its chemical properties, pharmacological effects, and recent advancements in its study.

Recent studies have highlighted the unique structural features of 16-Epipyromesaconitine, which contribute to its bioactivity. The compound's molecular structure, characterized by a complex polycyclic framework and multiple functional groups, has been shown to interact with various biological targets. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to further characterize this alkaloid and its derivatives. These efforts have not only improved the understanding of its chemical behavior but also facilitated the development of synthetic analogs with enhanced properties.

Pharmacological investigations into 16-Epipyromesaconitine have revealed its potential as an analgesic and anti-inflammatory agent. In vitro and in vivo studies have demonstrated its ability to modulate pain pathways and reduce inflammatory markers, suggesting possible applications in the management of chronic pain and inflammatory disorders. Furthermore, recent research has explored its neuroprotective effects, with findings indicating that 16-Epipyromesaconitine may protect neuronal cells from oxidative stress and apoptosis, making it a candidate for neurodegenerative disease research.

One of the most promising areas of research involves the compound's interaction with ion channels, particularly voltage-gated sodium channels. Studies have shown that 16-Epipyromesaconitine can modulate these channels, which are critical for neuronal excitability. This mechanism underpins its analgesic effects and opens new avenues for developing targeted therapies for neurological conditions. Additionally, preliminary data suggest that the compound may exhibit anticonvulsant properties, although further studies are needed to confirm these findings and elucidate the underlying pathways.

Despite its potential, the clinical application of 16-Epipyromesaconitine faces challenges, including its narrow therapeutic window and potential toxicity. Recent research has focused on optimizing its pharmacokinetic profile through structural modifications and formulation strategies. For instance, nanoparticle-based delivery systems have been explored to enhance bioavailability and reduce adverse effects. These advancements are critical for translating preclinical findings into viable therapeutic options.

In conclusion, 16-Epipyromesaconitine (CAS: 132054-38-7) represents a compelling subject of study in the field of chemical biology and medicinal chemistry. Its diverse pharmacological activities, coupled with ongoing efforts to overcome its limitations, underscore its potential as a lead compound for drug development. Future research should prioritize mechanistic studies, toxicity profiling, and clinical trials to fully realize its therapeutic promise. This brief underscores the importance of continued investment in the study of natural products like 16-Epipyromesaconitine, which hold significant value for modern medicine.